Cas no 40238-93-5 (5-ethylheptan-2-one)

• Product Name: 5-ethylheptan-2-one
• CAS No: 40238-93-5
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 332938
• PubChem ID: 3084772
• Update Time: 2025-07-02

5-ethylheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 5-ethyl-
• 5-ethylheptan-2-one
• EN300-1838970
• 3-ethyl-6-heptanone
• AKOS015260006
• SCHEMBL11577722
• 40238-93-5
• DTXSID6068222

• Inchi： 1S/C9H18O/c1-4-9(5-2)7-6-8(3)10/h9H,4-7H2,1-3H3
• InChI Key： PUSNNUWKZGXMOB-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(CC)CC

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-ethylheptan-2-one

Comprehensive Analysis of 5-Ethylheptan-2-one (CAS No. 40238-93-5): Properties, Applications, and Industry Trends

5-Ethylheptan-2-one (CAS No. 40238-93-5) is a ketone compound with a unique molecular structure, widely recognized for its role in fragrance, flavor, and specialty chemical applications. This organic solvent and intermediate has garnered attention due to its balanced volatility and solubility, making it a versatile choice in formulations. The compound's chemical stability and low toxicity profile align with modern demands for sustainable and safe ingredients, particularly in cosmetics and industrial coatings.

Recent trends in green chemistry have spurred interest in 5-ethylheptan-2-one as a potential alternative to traditional solvents with higher environmental impact. Researchers highlight its biodegradability potential, a critical factor as industries pivot toward eco-friendly formulations. In fragrance applications, its woody, earthy notes are increasingly sought after for niche perfumery, reflecting consumer preferences for complex, natural-inspired scents. The compound's CAS registry number 40238-93-5 serves as a key identifier in regulatory documentation and supply chain tracking.

From a technical perspective, 5-ethylheptan-2-one exhibits a boiling point range of 180–185°C and a density of approximately 0.82 g/cm³, properties that optimize its performance in high-temperature applications. Its molecular weight of 142.24 g/mol and moderate polarity contribute to excellent miscibility with alcohols and ethers, a feature leveraged in paint thinner formulations and adhesive systems. Analytical studies using GC-MS and NMR spectroscopy confirm its structural integrity and purity benchmarks, essential for pharmaceutical-grade applications.

Innovations in catalytic synthesis methods have improved the production efficiency of CAS 40238-93-5, addressing cost and scalability challenges. A 2023 market analysis indicates growing demand in Asia-Pacific regions, driven by expansion in personal care products and industrial maintenance coatings. Regulatory compliance with REACH and IFRA standards further solidifies its position in global supply chains, with manufacturers emphasizing batch-to-batch consistency through advanced quality control protocols.

Frequently searched queries related to 5-ethylheptan-2-one include its safety data sheet (SDS), odor threshold values, and compatibility with polymers—topics reflecting end-user concerns. Emerging research explores its utility in bio-based plasticizers and essential oil synergists, aligning with circular economy principles. As industries prioritize VOC reduction and carbon footprint minimization, this compound's role in low-emission formulations continues to evolve, supported by lifecycle assessment studies.

The future outlook for 5-ethylheptan-2-one (CAS 40238-93-5) remains positive, with patent filings revealing novel applications in electronic material cleaning and agricultural adjuvant systems. Its structural isomerism with related ketones offers opportunities for tailored physicochemical properties, a focus area for computational chemistry modeling. With stringent olfactory safety standards shaping product development, this compound's balanced performance portfolio ensures sustained relevance across multiple sectors.